Cas no 1017429-88-7 ((1-Cyclopentylpyrrolidin-3-yl)methanol)

• Product Name: (1-Cyclopentylpyrrolidin-3-yl)methanol
• CAS No: 1017429-88-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD10003884
• CID: 1077220
• PubChem ID: 24275427
• Update Time: 2025-06-12

(1-Cyclopentylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-Cyclopentylpyrrolidin-3-yl)methanol
• (1-Cyclopentyl-pyrrolidin-3-yl)-methanol
• BB 0240319
• EN300-92043
• KB-88501
• MolPort-003-753-607
• SBB050497
• Z976731306
• CS-0217878
• MFCD10003884
• DTXSID10640638
• ALBB-010690
• 1017429-88-7
• AKOS005172557
• LS-03658
• CHEMBL4544274
• G27687
• 3-pyrrolidinemethanol, 1-cyclopentyl-

• MDL： MFCD10003884
• Inchi： 1S/C10H19NO/c12-8-9-5-6-11(7-9)10-3-1-2-4-10/h9-10,12H,1-8H2
• InChI Key： FJFRWUWFQYXXNP-UHFFFAOYSA-N
• SMILES： OCC1CCN(C1)C1CCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (1-Cyclopentylpyrrolidin-3-yl)methanol

Introduction to (1-Cyclopentylpyrrolidin-3-yl)methanol (CAS No. 1017429-88-7)

(1-Cyclopentylpyrrolidin-3-yl)methanol (CAS No. 1017429-88-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPPM, is characterized by its unique structure, which combines a cyclopentyl ring and a pyrrolidine moiety, making it a versatile candidate for various applications in drug discovery and development.

The chemical structure of (1-Cyclopentylpyrrolidin-3-yl)methanol consists of a cyclopentyl ring attached to a pyrrolidine ring, with a hydroxymethyl group at the 3-position of the pyrrolidine. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of (1-Cyclopentylpyrrolidin-3-yl)methanol in various biological contexts. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This property makes it a promising candidate for the development of novel antibiotics, which are urgently needed to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, (1-Cyclopentylpyrrolidin-3-yl)methanol has been investigated for its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound can effectively reduce anxiety-like behaviors in animal models, suggesting its potential use in the treatment of anxiety disorders. The mechanism of action is believed to involve modulation of the serotoninergic system, which plays a crucial role in regulating mood and emotional responses.

The pharmacokinetic profile of (1-Cyclopentylpyrrolidin-3-yl)methanol has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness as a therapeutic agent. The compound is rapidly absorbed after oral administration and exhibits good bioavailability, making it suitable for oral drug formulations.

One of the key challenges in drug development is ensuring the safety and tolerability of new compounds. Studies have shown that (1-Cyclopentylpyrrolidin-3-yl)methanol has a favorable safety profile, with minimal adverse effects observed in preclinical models. This makes it an attractive candidate for further clinical evaluation.

The potential applications of (1-Cyclopentylpyrrolidin-3-yl)methanol extend beyond its antimicrobial and anxiolytic properties. Recent research has explored its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that this compound can protect neurons from oxidative stress and inflammation, which are key factors in the progression of these diseases.

In conclusion, (1-Cyclopentylpyrrolidin-3-yl)methanol (CAS No. 1017429-88-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, (1-Cyclopentylpyrrolidin-3-yl)methanol is poised to play a significant role in advancing our understanding and treatment of various medical conditions.